(4-(p-Tolyl)piperazin-1-yl)(5-(3-(trifluoromethyl)phenyl)furan-2-yl)methanethione

• IUPAC Name: [4-(4-methylphenyl)piperazin-1-yl]-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methanethione
• InChI: InChI=1S/C23H21F3N2OS/c1-16-5-7-19(8-6-16)27-11-13-28(14-12-27)22(30)21-10-9-20(29-21)17-3-2-4-18(15-17)23(24,25)26/h2-10,15H,11-14H2,1H3
• InChI Key: CGVNFDXDISSAON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=S)C3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C23H21F3N2OS
• Molecular Weight: 430.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups present. It includes a piperazine ring attached to a p-tolyl group, a furan ring attached to a phenyl group with a trifluoromethyl substituent, and a methanethione group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, related compounds have shown to undergo various reactions. For example, a compound with a similar structure was found to inhibit the catalytical activity of PARP1.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A novel series of compounds including piperazine derivatives were synthesized and evaluated for their pharmacological properties. The compounds exhibited significant antidepressant and antianxiety activities in animal models. This suggests potential applications in neuropsychiatric drug development (Kumar et al., 2017).

Anticancer Activity

Research on heteroleptic platinum(II) dithiocarbamates, involving piperazine derivatives, indicated their potential as anticancer agents. These compounds demonstrated strong in vitro anticancer activity against various cancer cell lines, highlighting their significance in cancer treatment research (Amir et al., 2016).

Conformational and NQR Analysis

Studies on phosphoric triamides containing piperazine derivatives focused on their molecular structure and characteristics. The research provided insights into the potential applications of these compounds in various scientific fields (Shariatinia et al., 2012).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Mode of Action

The exact mode of action of this compound is currently unknown. It’s worth noting that similar compounds have been found to interact with their targets through various mechanisms, such as electrophilic substitution .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a wide range of biochemical pathways.

Pharmacokinetics

Similar compounds have been used in suzuki–miyaura cross-coupling reactions, which are known for their mild and functional group tolerant reaction conditions . This suggests that the compound may have favorable ADME properties.

Result of Action

Similar compounds have been found to produce loss of cell viability in certain cell lines , suggesting that this compound may have similar cytotoxic effects.

Action Environment

It’s worth noting that the stability and efficacy of similar compounds can be influenced by various factors, including temperature .